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Compound of Interest

Compound Name: GSK1104252A

Cat. No.: B1672349 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational products are paramount to ensuring laboratory safety

and environmental protection. This guide provides essential, step-by-step procedures for the

safe disposal of GSK1104252A, a crucial aspect of responsible laboratory practice. Adherence

to these guidelines is critical for maintaining compliance with regulatory standards and

safeguarding both personnel and the environment.

While a specific Safety Data Sheet (SDS) for GSK1104252A is not publicly available, it is

imperative to treat this and all investigational compounds as potentially hazardous chemical

waste.[1] The following procedures are based on best practices for the disposal of

pharmaceutical research waste and structurally related compounds.

Core Principles of Disposal
All pharmaceutical research waste, including expired or unused drugs, contaminated materials,

and chemicals, must be disposed of in accordance with the Federal Resource Conservation

and Recovery Act (RCRA) and other applicable environmental and safety regulations.[2] The

primary goal is to prevent the release of active pharmaceutical ingredients into the

environment, which can pose risks to human health and ecosystems.[3][4] Improper disposal,

such as flushing down the drain or discarding in regular trash, is strictly prohibited.[1]

Personal Protective Equipment (PPE) and Handling
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Before initiating any disposal procedures, it is crucial to wear appropriate Personal Protective

Equipment (PPE). This includes, but is not limited to:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat

All handling and preparation for the disposal of GSK1104252A should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Treat all materials contaminated with GSK1104252A as hazardous waste. This includes

unused solid compounds, solutions, contaminated labware (e.g., vials, pipette tips, gloves),

and cleaning materials.

Segregate GSK1104252A waste from other laboratory waste streams at the point of

generation to prevent accidental mixing with incompatible chemicals.

Do not mix solid and liquid waste forms of GSK1104252A in the same container.

2. Packaging of Waste:

Solid Waste:

Place solid GSK1104252A waste in a clearly labeled, sealable, and chemically compatible

container. If possible, use the original container.

For contaminated debris such as gloves and wipes, double-bag the waste in heavy-duty

plastic bags.

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect liquid waste containing GSK1104252A in a dedicated, leak-proof, and shatter-

resistant container.

Ensure the container is compatible with the solvent used to dissolve the compound.

Never fill liquid waste containers to more than 80% capacity to allow for vapor expansion.

Empty Containers:

Empty containers that held GSK1104252A must be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

3. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "GSK1104252A"

The CAS Number: 1001397-20-1

The primary hazards (e.g., "Toxic," "Handle with Care")

The date the waste was first added to the container

The name and contact information of the generating researcher or lab

4. Storage of Waste:

Store sealed and labeled waste containers in a designated and secure satellite accumulation

area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

Follow institutional guidelines for the maximum allowable storage time for hazardous waste.

5. Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/product/b1672349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

The most common and recommended method for the final disposal of pharmaceutical waste

is high-temperature incineration by a permitted facility. This process ensures the complete

destruction of the active pharmaceutical ingredient.

Decision Workflow for GSK1104252A Disposal
The following diagram illustrates the decision-making process for the proper disposal of

GSK1104252A and associated materials.
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While specific quantitative data for GSK1104252A is not available, general quantitative

guidelines for hazardous waste management are provided below.

Parameter Guideline Reference

Liquid Waste Container Fill
Do not exceed 80% of total

volume

General Laboratory Best

Practice

Satellite Accumulation
Refer to institutional limits

(e.g., 55 gallons)

University of Pennsylvania

EHRS

Storage Time Limit
Refer to institutional limits

(e.g., up to 12 months)

University of Pennsylvania

EHRS

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

GSK1104252A, thereby protecting themselves, their colleagues, and the environment. Always

consult your institution's specific waste management plan and EHS office for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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